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Compound of Interest

Tert-butyl 3-ox0-3-
Compound Name:

phenylpropanoate
CAS No.: 54441-66-6
Cat. No.: B1265983

Get Quote

& J

A thorough understanding of a compound's properties is foundational to its effective and safe
application in a laboratory setting. Tert-butyl 3-oxo-3-phenylpropanoate is a stable,
commercially available reagent whose key characteristics are summarized below.

Physicochemical Data Summary

The following table consolidates the essential identifiers and computed properties for tert-butyl

3-o0x0-3-phenylpropanoate.
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Property Value Source(s)
CAS Number 54441-66-6 [1]
Molecular Formula C13H1603 [1]
Molecular Weight 220.26 g/mol [1]
tert-butyl 3-oxo-3-
IUPAC Name [1]
phenylpropanoate
tert-butyl benzoylacetate, t-
Synonyms [1]
butyl benzoylacetate
CC(C)
SMILES (C)OC(=0)CC(=0)Cc1=CC=CC [1]
=C1
PRTKMICNYGEWGB-
InChlKey [1]
UHFFFAOYSA-N
XLogP3 2.5 [1]

Safety and Handling

As a responsible laboratory practice, adherence to safety protocols is paramount. The Globally

Harmonized System (GHS) classification for this compound indicates potential hazards that

require appropriate handling measures.

e Hazard Statements:

o H315: Causes skin irritation.

o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.[1]

o Precautionary Measures: Use in a well-ventilated area, such as a fume hood. Wear

appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab

coat. Avoid inhalation of dust or vapors and prevent contact with skin and eyes.
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Part 2: Synthesis Methodology: The Crossed
Claisen Condensation

The primary and most efficient route for synthesizing tert-butyl 3-oxo-3-phenylpropanoate is
a Crossed Claisen Condensation. This reaction forms a new carbon-carbon bond by coupling
an enolizable ester with a non-enolizable ester in the presence of a strong base.[2][3]

Causality and Strategic Choices

» Reactant Selection: The reaction involves tert-butyl acetate (the enolizable component with
a-hydrogens) and a non-enolizable benzoyl ester, such as ethyl benzoate or methyl
benzoate. The benzoyl ester lacks a-hydrogens and thus cannot self-condense, ensuring it
acts solely as the electrophilic "acceptor” for the enolate of tert-butyl acetate.[3]

o Base Stoichiometry: A full stoichiometric equivalent of a strong, non-nucleophilic base (e.g.,
sodium hydride, lithium diisopropylamide, or lithium amide) is required.[4][5] This is a critical
distinction from base-catalyzed reactions. The [3-ketoester product is significantly more acidic
(pKa = 11) than the starting ester. The strong base deprotonates the newly formed product,
creating a stabilized enolate anion. This final, irreversible deprotonation step drives the
reaction equilibrium to completion, in accordance with Le Chéatelier's principle.[4]

e Solvent: Anhydrous, aprotic solvents like tetrahydrofuran (THF) or diethyl ether are essential
to prevent quenching of the strong base and the reactive enolate intermediate.

Synthesis Workflow Diagram
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Initial Reagents

tert-Butyl Acetate [Strong Base (e.g., NaHD Anhydrous THF Ethyl Benzoate

Reaction Process

A

1. Base Suspension
Suspend NaH in anhydrous THF under inert atmosphere (N2).

Forms reactive medium
\
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Caption: Workflow for the synthesis of tert-butyl 3-oxo-3-phenylpropanoate.
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Detailed Experimental Protocol

o Setup: Equip a flame-dried, three-neck round-bottom flask with a magnetic stirrer, a dropping
funnel, a condenser, and a nitrogen inlet. Maintain a positive pressure of dry nitrogen
throughout the reaction.

o Base Suspension: Charge the flask with sodium hydride (NaH, 1.1 eq., 60% dispersion in
mineral oil) and wash with anhydrous hexanes to remove the oil. Carefully decant the
hexanes and suspend the NaH in anhydrous tetrahydrofuran (THF).

o Enolate Formation: Add tert-butyl acetate (1.2 eq.) dropwise to the stirred NaH suspension at
0 °C. Allow the mixture to stir at room temperature for 30-45 minutes to ensure complete
formation of the enolate.

o Condensation: Dissolve ethyl benzoate (1.0 eq.) in anhydrous THF and add it dropwise to
the reaction mixture. After the addition is complete, allow the reaction to stir at room
temperature for 4-6 hours or until TLC analysis indicates the consumption of the starting
material.

o Workup: Cool the flask in an ice bath and cautiously quench the reaction by the slow,
dropwise addition of 1M aqueous HCI until the solution is acidic (pH ~5-6).

o Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous phase three
times with ethyl acetate. Combine the organic layers.

 Purification: Wash the combined organic layers with saturated sodium bicarbonate solution,
followed by brine. Dry the organic layer over anhydrous sodium sulfate (NazS0a), filter, and
concentrate under reduced pressure. The crude product can be purified by vacuum
distillation or silica gel column chromatography to yield pure tert-butyl 3-oxo-3-
phenylpropanoate.

Part 3: Chemical Reactivity and Synthetic Utility

The synthetic power of tert-butyl 3-oxo-3-phenylpropanoate stems from its bifunctional
nature. The B-ketoester group is a classic precursor for a vast range of chemical
transformations, while the tert-butyl and phenyl groups provide steric and electronic
modulation.
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The Versatile B-Ketoester Moiety

The active methylene group (the -CHz- between the two carbonyls) is readily deprotonated,
making it a soft nucleophile for various C-C bond-forming reactions. Furthermore, this moiety is
a cornerstone for the synthesis of heterocyclic systems, which are prevalent in medicinal
chemistry.[6][7]

A prime example is the Knorr Pyrazole Synthesis, where a 3-ketoester reacts with a hydrazine
derivative. This condensation reaction provides a direct and high-yielding route to pyrazolones,
a core scaffold in many pharmacologically active compounds.

Reaction Diagram: Pyrazolone Synthesis

+

Hydrazine
(Hz2N-NH:2)

:

[Acid or Base Catalyst] Condensation
[Solvent, Heat] Intermediate

tert-Butyl
3-0x0-3-phenylpropanoate

Cyclization &
Dehydration

5-Phenyl-2,4-dihydro-

3H-pyrazol-3-one

Click to download full resolution via product page

Caption: Synthesis of a pyrazolone scaffold from tert-butyl 3-oxo-3-phenylpropanoate.

The Role of the Tert-Butyl Group

The tert-butyl group is not merely a passive spectator. In drug design, its incorporation is a
deliberate strategy.
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» Steric Shielding: Its bulk can provide steric hindrance, protecting adjacent functional groups
from unwanted reactions or directing reactions to other sites.

e Modulation of Physicochemical Properties: The tert-butyl group significantly increases
lipophilicity, which can enhance membrane permeability. However, this often comes at the
cost of reduced aqueous solubility and potentially lower metabolic stability.[8]

o Protecting Group: The tert-butyl ester can function as a robust protecting group for the
carboxylic acid. It is stable to many nucleophilic and basic conditions but can be selectively
cleaved under strong acidic conditions (e.qg., trifluoroacetic acid) to unmask the free
carboxylic acid, a crucial step in many multi-step syntheses.

e Metabolic Handle: Recent advances have shown that the supposedly inert C-H bonds of a
tert-butyl group can be targeted for late-stage hydroxylation, transforming it from a simple
blocking group into a functional handle for further derivatization.[9]

Part 4: Applications in Research and Drug
Development

While tert-butyl 3-oxo-3-phenylpropanoate is not typically an active pharmaceutical
ingredient itself, it is a quintessential starting material for building blocks used in drug discovery.
Its value lies in providing rapid access to molecular complexity.

¢ Heterocyclic Scaffolds: As demonstrated, it is an excellent precursor for N-containing
heterocycles like pyrazoles and pyrimidines, as well as O- and S-containing rings like
oxadiazoles and thiadiazoles.[6][7] These five- and six-membered ring systems are
considered "privileged scaffolds" in medicinal chemistry due to their ability to interact with a
wide range of biological targets.

 Antiproliferative Agents: Many pyrazole-containing molecules, which can be synthesized
from (-ketoesters, have been investigated as anticancer candidates targeting various cell
lines.[7]

» Bioisosteric Replacement: The tert-butyl group is often explored as a bioisostere for other
chemical groups in lead optimization campaigns to fine-tune a drug candidate's absorption,
distribution, metabolism, and excretion (ADME) profile.[8]
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In essence, the utility of tert-butyl 3-oxo-3-phenylpropanoate is strategic. It allows medicinal
chemists and process development scientists to efficiently construct core molecular
frameworks that can then be elaborated into potent and selective drug candidates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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